3-Amino-2-methyl-1-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]propan-1-one

• IUPAC Name: 3-amino-2-methyl-1-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C14H27N3O/c1-12(10-15)14(18)17-8-4-13(5-9-17)11-16-6-2-3-7-16/h12-13H,2-11,15H2,1H3
• InChI Key: WSQRUWSOCZIVIK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(=O)N1CCC(CC1)CN2CCCC2
• Molecular Formula: C14H27N3O
• Molecular Weight: 253.38 g/mol

Description

3-Amino-2-methyl-1-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]propan-1-one is a synthetic compound that belongs to the class of cathinones. It is also known as 4'-Methyl-α-pyrrolidinohexiophenone (MPHP) and is structurally similar to other cathinones such as methcathinone and mephedrone. MPHP is a psychoactive substance that has been used for recreational purposes. However, in recent times, it has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of MPHP is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor and a serotonin releaser. This leads to an increase in the levels of dopamine and serotonin in the brain, which can result in the observed neuroprotective and antidepressant effects.
Biochemical and Physiological Effects:
MPHP has been shown to have various biochemical and physiological effects. It can increase the levels of dopamine and serotonin in the brain, which can result in improved mood and cognitive function. It can also increase heart rate and blood pressure, which can be a concern for individuals with cardiovascular diseases.

Advantages and Limitations for Lab Experiments

MPHP has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for scientific research purposes. It has also been shown to have potential therapeutic applications, making it an attractive compound for drug development. However, the psychoactive properties of MPHP can be a limitation for lab experiments. It can affect the behavior of experimental animals and can also be a concern for the safety of researchers.

Future Directions

There are several future directions for the study of MPHP. One area of research is the development of MPHP-based drugs for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research is the investigation of the potential use of MPHP in the treatment of depression and anxiety disorders. Further studies are also needed to fully understand the mechanism of action of MPHP and its biochemical and physiological effects.

Synthesis Methods

The synthesis of MPHP involves the reaction between 4'-methylpropiophenone and pyrrolidine. The reaction is carried out in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatographic techniques. The purity of the final product is crucial for scientific research purposes.

Scientific Research Applications

MPHP has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been shown to have neuroprotective effects and can prevent the degeneration of dopaminergic neurons. MPHP has also been studied for its potential use in the treatment of depression and anxiety disorders. It has been shown to have anxiolytic and antidepressant effects in animal models.